Cas no 2229119-43-9 (methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229119-43-9
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6250594
• PubChem ID: 165679544
• Update Time: 2025-07-18

methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2229119-43-9
• EN300-1738929

• Inchi： 1S/C10H14N2O5/c1-12-5-6(7(13)4-8(14)16-2)9(11-12)10(15)17-3/h5,7,13H,4H2,1-3H3
• InChI Key： AEYMKGGUUODNHM-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229119-43-9): A Comprehensive Overview

Methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229119-43-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate is notable for its pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. This core is further functionalized with a methyl group at the 1-position and a carboxylate ester at the 3-position. The presence of the hydroxy and methoxy groups on the propyl side chain adds to the compound's complexity and reactivity, making it an intriguing subject for detailed study.

Recent research has focused on the biological activities and potential therapeutic applications of compounds with similar pyrazole-based structures. Studies have shown that pyrazole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The specific structure of methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate suggests that it may possess similar or even enhanced biological activities due to its unique functional groups.

In the context of drug discovery, the synthesis and characterization of methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate have been reported in several scientific publications. These studies highlight the compound's synthetic accessibility and its potential as a lead molecule for further optimization. The ability to modify the side chains and functional groups offers a promising avenue for developing derivatives with improved pharmacological profiles.

One of the key areas of interest is the compound's anti-inflammatory properties. In vitro studies have demonstrated that methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Further in vivo studies are needed to confirm these findings and to evaluate the compound's safety and efficacy in animal models.

Another promising application of methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate is in cancer therapy. Preclinical studies have shown that pyrazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The presence of the hydroxy and methoxy groups in this compound may enhance its ability to interact with cellular targets, potentially leading to more effective anti-cancer activity. However, more research is needed to fully understand the mechanisms involved and to optimize the compound for clinical use.

The pharmacokinetic properties of methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate are also an important consideration for its development as a therapeutic agent. Preliminary studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring that it reaches its intended target in sufficient concentrations without causing significant toxicity.

In conclusion, methyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229119-43-9) represents a promising molecule with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.